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Compound of Interest

Compound Name: 1-Benzylindoline

Cat. No.: B1278262

Physical Properties of 1-Benzylindoline: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1-
Benzylindoline (CAS 61589-14-8), a key heterocyclic compound with applications in medicinal
chemistry and materials science. This document summarizes the available data on its melting
and boiling points and outlines the standard experimental methodologies for their
determination.

Core Physical Properties

The physical characteristics of 1-Benzylindoline are crucial for its handling, purification, and
application in various research and development settings. While comprehensive experimental
data is not widely published, the following table summarizes the currently available information.

Physical Property Value Source
Boiling Point 377.4 °C at 760 mmHg
Melting Point Not available
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Note: The melting point for 1-Benzylindoline is not readily available in the public domain as of
the latest literature search.

Experimental Determination of Physical Properties

The determination of melting and boiling points is a fundamental aspect of compound
characterization. The following sections detail the standard experimental protocols for these
measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This property is a strong indicator of purity, with pure crystalline solids typically
exhibiting a sharp melting range.

Methodology: Capillary Method

A common and reliable method for determining the melting point is the capillary tube method.

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has liquefied is
recorded as the end of the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. It is a key characteristic for volatile compounds.

Methodology: Distillation Method
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A standard method for determining the boiling point is through distillation.

o Apparatus Setup: The liquid sample is placed in a distillation flask, which is connected to a
condenser and a collection flask. A thermometer is positioned so that its bulb is just below
the side arm of the distillation flask, ensuring it measures the temperature of the vapor as it
passes into the condenser.

o Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and
surrounds the thermometer bulb.

o Equilibrium: The temperature will rise and then stabilize at the boiling point of the liquid. This
constant temperature, observed while the liquid is actively boiling and condensing, is
recorded as the boiling point.

o Pressure Correction: The atmospheric pressure is recorded at the time of the experiment, as
boiling point is dependent on pressure. The observed boiling point can be corrected to the
standard pressure of 760 mmHg if necessary.

Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical compound.
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Workflow for Physical Property Determination of a Chemical Compound

Compound Acquisition and Preparation

Obtain Pure Sample of 1-Benzylindoline

JV Boiling Point Determination
Dry and Grind Sample (for Melting Point) Set up Distillation Apparatus
& Melting Point Determination
Heat Sample to Boiling Pack Capillary Tube
l Y
Record Stable Vapor Temperature and Pressure Heat in Melting Point Apparatus
Data Analysis‘;smd Reporting l
Correct Boiling Point for Pressure (if necessary) Record Melting Range

l

Compare with Literature Values

Y

Document Results in Technical Report

Click to download full resolution via product page

 To cite this document: BenchChem. [Physical properties of 1-Benzylindoline (melting point,
boiling point)]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1278262?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278262#physical-properties-of-1-benzylindoline-melting-point-boiling-point
https://www.benchchem.com/product/b1278262#physical-properties-of-1-benzylindoline-melting-point-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1278262#physical-properties-of-1-benzylindoline-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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